Cas no 2155852-83-6 (2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid hydrochloride)

• Product Name: 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid hydrochloride
• CAS No: 2155852-83-6
• MF: C₇H₆ClN₃O₂S
• MW: 231.659438610077
• CID: 5164334
• PubChem ID: 137245284
• Update Time: 2025-05-26

2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid hydrochloride
• 2-(1H-Imidazol-5-yl)thiazole-4-carboxylic acid hydrochloride
• 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid;hydrochloride

• Inchi： 1S/C7H5N3O2S.ClH/c11-7(12)5-2-13-6(10-5)4-1-8-3-9-4;/h1-3H,(H,8,9)(H,11,12);1H
• InChI Key： RBZLBGVLZPBMLX-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C(=O)O)N=C1C1=CN=CN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Topological Polar Surface Area: 107

Additional information on 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid hydrochloride

Research Brief on 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid hydrochloride (CAS: 2155852-83-6)

Recent studies on the compound 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid hydrochloride (CAS: 2155852-83-6) have demonstrated its potential as a versatile scaffold in medicinal chemistry and drug discovery. This heterocyclic compound, featuring both imidazole and thiazole moieties, has attracted significant attention due to its unique physicochemical properties and diverse biological activities. Structural analysis reveals that the presence of these aromatic systems contributes to enhanced binding affinity with various biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a kinase inhibitor scaffold. The carboxylic acid functionality at position 4 of the thiazole ring was found to be crucial for forming hydrogen bonds with key residues in the ATP-binding pocket of several protein kinases. Molecular docking simulations showed that the protonated imidazole nitrogen participates in additional ionic interactions, significantly improving binding specificity. These findings suggest that 2155852-83-6 could serve as an excellent starting point for developing selective kinase inhibitors with improved pharmacokinetic profiles.

Pharmacological evaluations have revealed that derivatives of 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid hydrochloride exhibit promising activity against various cancer cell lines. A recent preclinical study demonstrated potent inhibition of tumor growth in xenograft models, with particular efficacy against breast and colon cancer cell lines (IC50 values ranging from 0.8-2.4 μM). The hydrochloride salt form was shown to significantly enhance aqueous solubility compared to the free base, addressing a common limitation of similar heterocyclic compounds. This improved solubility profile may facilitate better oral bioavailability in future drug formulations.

Ongoing research has also explored the compound's potential in modulating immune responses. The imidazole-thiazole core structure appears to interact with toll-like receptors (TLRs) and NLRP3 inflammasome components, suggesting possible applications in autoimmune disease treatment. A 2024 structure-activity relationship (SAR) study identified specific modifications to the thiazole ring that could enhance anti-inflammatory activity while reducing potential off-target effects. These findings open new avenues for developing immunomodulatory agents based on this chemical scaffold.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of 2155852-83-6. A novel multi-step synthesis protocol published in Organic Process Research & Development achieved an overall yield of 68% through optimized reaction conditions and purification methods. The improved synthetic route addresses previous challenges related to regioselectivity and byproduct formation, making the compound more accessible for broader research applications. Analytical characterization using advanced techniques such as 2D NMR and high-resolution mass spectrometry has further confirmed the compound's structural integrity and purity.

Future research directions for 2-(1H-imidazol-5-yl)-1,3-thiazole-4-carboxylic acid hydrochloride include exploration of its potential in combination therapies and targeted drug delivery systems. Preliminary studies suggest that conjugation with nanoparticles or antibody-drug conjugates could enhance tissue specificity and reduce systemic toxicity. Additionally, computational modeling approaches are being employed to design next-generation derivatives with optimized drug-like properties. The compound's unique structural features continue to make it a valuable tool for both basic research and pharmaceutical development in the chemical biology and medicinal chemistry fields.